1,1-Diethyldiethylenetriamine
Overview
Description
1,1-Diethyldiethylenetriamine is a chemical compound with the molecular formula C8H21N3 . It is also known by other names such as N,N-Diethyldiethylenetriamine and Diethylenetriamine, 1,1-diethyl- .
Molecular Structure Analysis
The molecular structure of 1,1-Diethyldiethylenetriamine consists of 8 carbon atoms, 21 hydrogen atoms, and 3 nitrogen atoms . The molecular weight is 159.27200 .Physical And Chemical Properties Analysis
1,1-Diethyldiethylenetriamine has a density of 0.865 g/mL at 25 °C (lit.) and a boiling point of 225-230 °C (lit.) . Its molecular formula is C8H21N3 and it has a molecular weight of 159.27200 . The flash point is 225-230°C .Scientific Research Applications
Catalysis and Reaction Kinetics
1,1-Diethyldiethylenetriamine has been studied for its role in catalyzing chemical reactions. For example, in the kinetics of acid-assisted displacement of coordinated azido and nitro groups in cationic palladium(II) complexes, it serves as a ligand that affects the rate of reaction (Cusamano et al., 1976).
Formation of Novel Compounds
Research has shown that reacting diethylenetriamine with other chemicals like glyoxal can lead to the formation of novel compounds such as 1,2,3,4,5,7a-hexahydroimidazo[1,2-a]pyrazine, which is isolated as its dimer. This highlights its potential in synthesizing new chemical entities (Mirkin et al., 1993).
Thermodynamics in Chemistry
Studies on the complexation of cobalt(II) with nitrogen donor ligands, including diethylenetriamine, have provided insights into the thermodynamic parameters of such systems. This research is vital for understanding the interactions and stability of these complexes in various solvents (Comuzzi et al., 2001).
Development of Chelating Agents
1,1-Diethyldiethylenetriamine has been used in the synthesis of bifunctional chelating agents. These agents have applications in various fields, including medicine and industrial chemistry. For example, chelation with yttrium(III) forms 1:1 chelates, illustrating its potential in complexation and extraction processes (Cummins et al., 1991).
CO2 Capture and Environmental Applications
A novel biphasic solvent consisting of diethylenetriamine has been studied as a promising candidate for CO2 capture. Its characteristics like high absorption capacity and favorable phase separation behavior make it significant in environmental applications (Lv et al., 2019).
Applications in Molecular Chemistry
In molecular chemistry, 1,1-Diethyldiethylenetriamine has been utilized to create triurea derivatives, which are potential templates for the formation of artificial β-Sheets. This research contributes to the understanding of molecular structures and interactions (Nowick et al., 1996).
Heavy Metal Ions Adsorption
Studies on the preparation of multi-amine-grafted mesoporous silicas have shown that 1,1-Diethyldiethylenetriamine can be used to remove heavy metal ions like Pb2+, Cu2+, and Hg2+ effectively. This application is particularly relevant in the field of environmental remediation and pollution control (Zhang et al., 2007).
Safety And Hazards
properties
IUPAC Name |
N'-[2-(diethylamino)ethyl]ethane-1,2-diamine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H21N3/c1-3-11(4-2)8-7-10-6-5-9/h10H,3-9H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CEFDTSBDWYXVHY-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC)CCNCCN | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H21N3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID7066986 | |
Record name | 1,2-Ethanediamine, N'-(2-aminoethyl)-N,N-diethyl- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID7066986 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
159.27 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1,1-Diethyldiethylenetriamine | |
CAS RN |
24426-16-2 | |
Record name | N,N-Diethyldiethylenetriamine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=24426-16-2 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | N'-(2-Diethylaminoethyl)ethane-1,2-diamine | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0024426162 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 1,1-Diethyldiethylenetriamine | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=166316 | |
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Record name | 1,2-Ethanediamine, N2-(2-aminoethyl)-N1,N1-diethyl- | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | 1,2-Ethanediamine, N'-(2-aminoethyl)-N,N-diethyl- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID7066986 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | N'-(2-aminoethyl)-N,N-diethylethylenediamine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.042.023 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
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Record name | N'-(2-DIETHYLAMINOETHYL)ETHANE-1,2-DIAMINE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/UQH8FFX4KO | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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